Cas no 1227384-85-1 (3-Bromo-2-chloro-5-(ethylsulfonyl)pyridine)

• Product Name: 3-Bromo-2-chloro-5-(ethylsulfonyl)pyridine
• CAS No: 1227384-85-1
• MF: C₇H₇BrClNO₂S
• MW: 284.557978868485
• MDL: MFCD28129726
• CID: 2134795
• Update Time: 2025-06-15

3-Bromo-2-chloro-5-(ethylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-chloro-5-(ethylsulfonyl)Pyridine
• IZPBVEDYGRNXAW-UHFFFAOYSA-N
• 3-bromo-2-chloro-5-ethanesulfonyl-pyridine
• Pyridine, 3-bromo-2-chloro-5-(ethylsulfonyl)-
• 3-Bromo-2-chloro-5-(ethylsulfonyl)pyridine

• MDL： MFCD28129726
• Inchi： 1S/C7H7BrClNO2S/c1-2-13(11,12)5-3-6(8)7(9)10-4-5/h3-4H,2H2,1H3
• InChI Key： IZPBVEDYGRNXAW-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)S(CC)(=O)=O)Cl

Computed Properties

• Exact Mass: 282.907
• Monoisotopic Mass: 282.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-2-chloro-5-(ethylsulfonyl)pyridine

Comprehensive Overview of 3-Bromo-2-chloro-5-(ethylsulfonyl)pyridine (CAS No. 1227384-85-1)

3-Bromo-2-chloro-5-(ethylsulfonyl)pyridine (CAS No. 1227384-85-1) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with bromo, chloro, and ethylsulfonyl groups, makes it a versatile intermediate for synthesizing bioactive molecules. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for 3-Bromo-2-chloro-5-(ethylsulfonyl)pyridine has surged, driven by advancements in medicinal chemistry and the growing need for small-molecule therapeutics. Researchers are particularly interested in its role as a building block for targeted therapies, aligning with trends in personalized medicine. Its ethylsulfonyl moiety enhances solubility and bioavailability, addressing common challenges in drug formulation.

The synthesis of CAS No. 1227384-85-1 involves multi-step organic reactions, including halogenation and sulfonylation, optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. This rigorous quality control ensures its suitability for high-throughput screening and lead optimization in drug development pipelines.

From an industrial perspective, 3-Bromo-2-chloro-5-(ethylsulfonyl)pyridine is a critical component in the synthesis of crop protection agents. Its halogenated pyridine scaffold contributes to the efficacy of herbicides and pesticides, reflecting the agrochemical sector's focus on sustainable agriculture. This aligns with global discussions on food security and environmental impact, making it a relevant topic for stakeholders.

Environmental and safety profiles of CAS No. 1227384-85-1 are thoroughly documented, emphasizing proper handling and storage to maintain stability. Regulatory compliance with REACH and FDA guidelines further underscores its suitability for research and industrial use. As the scientific community explores greener synthetic routes, this compound's atom economy and reaction efficiency remain key discussion points.

In summary, 3-Bromo-2-chloro-5-(ethylsulfonyl)pyridine exemplifies the intersection of chemical innovation and practical applications. Its relevance to drug discovery, agrochemicals, and material science positions it as a compound of enduring interest. Future research may explore its derivatives for novel biocatalysts or electronic materials, expanding its utility beyond traditional domains.